Cas no 81116-98-5 (Profenofos)

• Product Name: Profenofos
• CAS No: 81116-98-5
• MF: C₁₁H₁₅BrClO₃PS
• MW: 373.630761384964
• CID: 2681680
• Update Time: 2023-08-07

Profenofos Chemical and Physical Properties

Names and Identifiers

• PROFENOFOS
• Curacron
• Selecron
• Polycron
• (-)-Profenofos
• (+)-Profenofos
• Caswell No. 266AA
• Phosphorothioic acid, O-(4-bromo-2-chlorophenyl) O-ethyl S-propyl ester
• CGA 15324
• Profenofos [ANSI:BSI:ISO]
• O-(4-Bromo-2-chlorophenyl) O-ethyl S-propyl phosphorothioate
• EPA Pesticide Chemical Code 111401
• O-(4-Bromo-2-chlorophenyl)-O-ethyl-S-propyl phosphorothioate
• QYMMJNLHFKGANY-UHFFFAOYSA-N
• o-(4-Bromo-2-chlorophenyl) o-ethyl S-propyl thiop
• Profenofos

• Inchi： 1S/C11H15BrClO3PS/c1-3-7-18-17(14,15-4-2)16-11-6-5-9(12)8-10(11)13/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： QYMMJNLHFKGANY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)OP(=O)(OCC)SCCC
• BRN： 2150258

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• XLogP3: 4.7
• Topological Polar Surface Area: 60.8